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For Immediate Release

This technical guide provides an in-depth analysis of Ned-19, a selective, cell-permeant, and
non-competitive antagonist of nicotinic acid adenine dinucleotide phosphate (NAADP)-
mediated Ca2+ signaling.[1][2] This document, intended for researchers, scientists, and drug
development professionals, elucidates the core biological pathways affected by Ned-19,
presents quantitative data from key studies, details experimental methodologies, and provides
visual representations of the underlying signaling cascades.

Core Mechanism of Action: Antagonism of NAADP-
Mediated Calcium Signaling

Ned-19 functions as a potent inhibitor of NAADP, a crucial second messenger that mobilizes
Ca2+ from acidic intracellular stores like lysosomes.[1][3][4] Unlike other Ca2+ mobilizing
agents such as inositol 1,4,5-trisphosphate (IP3) and cyclic ADP-ribose (CADPR), Ned-19
specifically targets the NAADP pathway.[1][3] This targeted action makes Ned-19 an invaluable
tool for dissecting the physiological roles of NAADP-sensitive Ca2+ channels, primarily the two-
pore channels (TPCs).[1][5]

Biological Pathways Modulated by Ned-19

The targeted inhibition of NAADP-mediated Ca2+ signaling by Ned-19 has been shown to
impact a diverse range of cellular processes. These include T-cell activation and differentiation,
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autophagy, cancer progression and metastasis, and neuronal signaling.

T-Cell Activation and Differentiation

In the context of immunology, Ned-19 has been demonstrated to influence T-cell function
significantly. By blocking NAADP-mediated Ca2+ flux, Ned-19 inhibits T-cell receptor (TCR)-
mediated activation and proliferation of CD4+ T cells.[3][6] This includes downstream effector
functions such as the production of cytokines like IL-2, IFN-y, and IL-10.[3] Interestingly, the
partial blockade of NAADP signaling with trans-Ned-19 has been shown to promote the
differentiation of Th17 cells and enhance the suppressive capacity of regulatory T cells,
highlighting a nuanced role in T-cell plasticity.[6][7]

Autophagy

Ned-19 has been shown to modulate autophagy, a fundamental cellular process for the
degradation and recycling of cellular components. Some studies indicate that Ned-19 can
inhibit autophagy. For instance, in astrocytes, Ned-19 was found to inhibit glutamate-induced
Ca2+ release and the subsequent induction of autophagy, as measured by LC3-Il levels.[8]
Conversely, other research suggests that activation of the NAADP/TPC2/Ca2+ signaling
pathway can inhibit the fusion of autophagosomes with lysosomes, and the use of Ned-19 can
promote this fusion.[9][10] This suggests a complex, context-dependent role for NAADP-
mediated Ca2+ signaling in regulating autophagic flux.

Cancer Biology

The dysregulation of Ca2+ signaling is a hallmark of cancer. Ned-19 has demonstrated anti-
cancer properties by inhibiting tumor growth, vascularization, and metastasis in melanoma
models.[2] Its effects are linked to the reduction of cell proliferation, induction of apoptosis, and
modulation of cell adhesion molecules, such as decreasing N-cadherin and increasing E-
cadherin expression.[2]

Quantitative Data Summary

The following tables summarize the key quantitative findings from various studies on Ned-19.
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Parameter Value Cell TypelSystem Reference

NAADP-mediated
IC50 65 nM ] ) [2]
Ca2+ signaling

Glucose-induced
IC50 3 uM Ca2+ increases in [11]

pancreatic islets

Ned-19
. Observed Effect Cell TypelSystem Reference
Concentration
Reduced cell
25-100 pM Melanoma cells [2]

proliferation

25-100 pM Induced apoptosis Melanoma cells [2]

Reduced N-cadherin,
25-100 pM ) ) Melanoma cells [2]
increased E-cadherin

Inhibited NAADP- )
Sea urchin egg

100 pM mediated Ca2+ [1]
homogenates
release

Blocked NAADP- _
Mouse pancreatic

125 uM mediated Ca2+ [1]
o beta cells
spiking

Inhibited glutamate-
1uM induced Ca2+ release  Astrocytes [8]
and autophagy

Stimulated Ca2+ flux ]
) Murine memory CD4+
50-200 pM in memory CD4+ T [3]
T cells
cells

Inhibited Ca2+ flux in Murine memory CD4+
250-300 pM [3]
memory CD4+ T cells T cells

Inhibited Ca2+ flux in Murine naive CD4+ T
100 pM [3]
naive CD4+ T cells cells
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Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways affected by Ned-19.
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NAADP-mediated Ca2+ signaling pathway and the inhibitory action of Ned-19.
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Inhibition of T-cell activation by Ned-19 via the NAADP pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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